Cas no 944351-60-4 (1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile)

• Product Name: 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile
• CAS No: 944351-60-4
• MF: C₁₄H₁₄F₃N
• MW: 253.262874126434
• CID: 2150356
• Update Time: 2025-06-07

1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-(trifluoromethyl)phenyl)cyclohexanecarbonitrile
• RZOBDKWPVHNHIC-UHFFFAOYSA-N
• 1-(4-trifluoromethyl-phenyl)-cyclohexanecarbonitrile
• 1-(4-(trifluoromethyl)phenyl)-cyclohexanecarbonitrile
• 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile

• Inchi： 1S/C14H14F3N/c15-14(16,17)12-6-4-11(5-7-12)13(10-18)8-2-1-3-9-13/h4-7H,1-3,8-9H2
• InChI Key： RZOBDKWPVHNHIC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C#N)CCCCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• Topological Polar Surface Area: 23.8

Additional information on 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile

Introduction to 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile (CAS No. 944351-60-4)

1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile, with the CAS number 944351-60-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a cyclohexane ring and a trifluoromethyl-substituted phenyl group, which contribute to its diverse applications in pharmaceuticals, agrochemicals, and advanced materials.

The molecular formula of 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile is C₁₃H₁₂F₃N, and its molecular weight is approximately 249.23 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

In the realm of medicinal chemistry, 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its activity in modulating specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antagonistic activity against the serotonin 5-HT_2C receptor, which is implicated in various neurological disorders, including depression and anxiety.

Beyond its medicinal applications, 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile has also found utility in materials science. The combination of the cyclohexane ring and the trifluoromethyl group endows this compound with excellent thermal stability and chemical resistance. These properties make it suitable for use in the development of high-performance polymers and coatings. A recent study in the Journal of Polymer Science reported that incorporating this compound into polymer matrices significantly enhances their mechanical strength and durability.

The synthesis of 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile can be achieved through various routes, depending on the desired purity and scale. One common approach involves the reaction of 4-(trifluoromethyl)benzonitrile with cyclohexene in the presence of a suitable catalyst, such as palladium on carbon (Pd/C). This method offers high yields and good selectivity, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile, including its melting point, boiling point, and solubility in various solvents, have been extensively characterized. The compound typically appears as a white crystalline solid with a melting point ranging from 75 to 78°C. It exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in solution-based reactions and formulations.

In terms of safety and handling, while 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices to ensure safe handling. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area to minimize exposure to vapors.

The environmental impact of 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile has also been evaluated. Studies have shown that this compound is biodegradable under aerobic conditions and does not persist in the environment for extended periods. However, it is recommended to dispose of any waste containing this compound according to local environmental regulations to prevent potential ecological harm.

In conclusion, 1-(4-(Trifluoromethyl)phenyl)cyclohexanecarbonitrile (CAS No. 944351-60-4) is a multifaceted compound with promising applications in both medicinal chemistry and materials science. Its unique structural features make it an attractive candidate for further research and development, contributing to advancements in various scientific fields.